N-(2-fluoro-4-methylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(2-fluoro-4-methylphenyl)-2-[4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C23H25FN4O3/c1-15-3-8-20(19(24)13-15)25-21(29)14-28-11-9-17(10-12-28)23-26-22(27-31-23)16-4-6-18(30-2)7-5-16/h3-8,13,17H,9-12,14H2,1-2H3,(H,25,29)
• InChI Key: XTXDCOMUXVQRAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC=C(C=C4)OC)F
• Molecular Formula: C23H25FN4O3
• Molecular Weight: 424.5 g/mol

Description

N-(2-fluoro-4-methylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C23H25FN4O3 and its molecular weight is 424.476. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

One of the primary applications of compounds related to N-(2-fluoro-4-methylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide is in the synthesis of novel derivatives with potential antibacterial properties. Research by Iqbal et al. (2017) focused on the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. The study found that certain compounds exhibited moderate inhibitory activities against various bacterial strains, highlighting the potential of such derivatives in combating bacterial infections (Iqbal et al., 2017).

Radiosynthesis for PET Imaging

Another significant application is in the radiosynthesis of compounds for Positron Emission Tomography (PET) imaging. Wang, Gao, and Zheng (2014) synthesized the radiotracer [(11)C]AZD8931 for imaging of EGFR, HER2, and HER3 signaling in cancer research. This work demonstrates the compound's potential in developing diagnostic tools for cancer and other diseases characterized by abnormal protein signaling (Wang, Gao, & Zheng, 2014).

Anticonvulsant Activity

Compounds derived from N-(2-fluoro-4-methylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide have also been explored for their potential anticonvulsant activity. A study by Obniska et al. (2015) synthesized and evaluated a series of acetamides for their anticonvulsant activity in various animal models. The results revealed that certain derivatives offered protection against seizures, indicating the promise of these compounds in developing new antiepileptic drugs (Obniska et al., 2015).

Enzyme Inhibitory Activities

Research into the enzyme inhibitory activities of related compounds has also been conducted. Virk et al. (2018) synthesized derivatives and evaluated them for their inhibition potential against various enzymes. One compound showed notable activity against enzymes such as bovine carbonic anhydrase and acetylcholinesterase, suggesting potential applications in treating diseases related to enzyme dysfunction (Virk et al., 2018).